(3-Methylpiperidin-4-yl)methanol

• IUPAC Name: (3-methylpiperidin-4-yl)methanol
• InChI: InChI=1S/C7H15NO/c1-6-4-8-3-2-7(6)5-9/h6-9H,2-5H2,1H3
• InChI Key: UEJGVPVNAHDKNK-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCC1CO
• Molecular Formula: C7H15NO
• Molecular Weight: 129.20 g/mol
• CAS RN: 1546095-71-9

Description

“(3-Methylpiperidin-4-yl)methanol” is a chemical compound with the CAS Number: 1546095-71-9. It has a molecular weight of 129.2 and is stored at a temperature of 4 degrees Celsius. The compound is in the form of an oil.

Molecular Structure Analysis

The InChI code for “(3-Methylpiperidin-4-yl)methanol” is 1S/C7H15NO/c1-6-4-8-3-2-7(6)5-9/h6-9H,2-5H2,1H3. This indicates that the compound has a piperidine ring with a methyl group at the 3rd position and a methanol group at the 4th position.

Physical And Chemical Properties Analysis

“(3-Methylpiperidin-4-yl)methanol” has a density of 0.926±0.06 g/cm3 at 20 ºC 760 Torr. Its boiling point is 200.8±13.0℃ at 760 Torr.

Scientific Research Applications

Catalytic Applications

Catalytic methylation of phenol using methanol showcases the synergistic effect of Cu and Co in Cu1−xCoxFe2O4 ferrospinels, demonstrating enhanced catalytic performance and selectivity towards 2,6-xylenol production. This process underlines the significance of methanol in facilitating methyl group transfer reactions, highlighting its role in the synthesis of chemical intermediates (Mathew et al., 2002)[https://consensus.app/papers/cu–co-synergism-cu1−xcoxfe2o4—catalysis-aspects-mathew/62a0a28ad34f5bddbba5e2c38a98bc00/?utm_source=chatgpt]. Furthermore, the use of methanol as both a C1 synthon and H2 source for N-methylation of amines underscores its potential in organic synthesis, offering a clean and cost-effective method for the production of N-methylated amines (Sarki et al., 2021)[https://consensus.app/papers/simple-rucl3‐catalyzed-n‐methylation-amines-transfer-sarki/c649e3d65ca955f687153fadbea2bef8/?utm_source=chatgpt].

Methanol Synthesis and Utilization

Methanol synthesis through CO2 hydrogenation demonstrates the conversion of CO2 to a valuable product, methanol, which plays a crucial role in reducing CO2 emissions and serving as an energy carrier for hydrogen storage. This synthesis process involves various catalytic systems and reaction conditions to optimize methanol production (Gao & Au, 2000)[https://consensus.app/papers/hydrogenation-methanol-yba2cu3o7-catalyst-gao/b4fbbc23e6145606a748b6e8c28c7c30/?utm_source=chatgpt]. Additionally, the application of methanol in biodiesel production through transesterification of vegetable oils in supercritical methanol without a catalyst presents an environmentally friendly and efficient method for producing biodiesel, a renewable and clean engine fuel alternative (Demirbaş, 2002)[https://consensus.app/papers/biodiesel-oils-transesterification-methanol-demirbaş/21454512f16457afa601d314a1225eef/?utm_source=chatgpt].

Biotechnological Applications

Engineering Escherichia coli for methanol conversion into specialty chemicals leverages methanol as a feedstock for the biological production of value-added chemicals. By incorporating methanol assimilation pathways, this approach facilitates the bioconversion of methanol into compounds such as naringenin, demonstrating methanol's potential as a renewable resource in biotechnological applications (Whitaker et al., 2017)[https://consensus.app/papers/engineering-conversion-methanol-specialty-chemicals-whitaker/373455b47b3a5c93877580edf26182dc/?utm_source=chatgpt]. The advancements in methylotrophic bacteria, specifically Methylobacterium extorquens, further exemplify the use of methanol as a substrate for the production of value-added products, offering insights into the metabolic pathways and engineering strategies for exploiting methanol in industrial biotechnology (Ochsner et al., 2014)[https://consensus.app/papers/methylobacterium-extorquens-applications-ochsner/68f61c8db7a45c4a9d4c9bb404e57b20/?utm_source=chatgpt].

Safety and Hazards

The safety information for “(3-Methylpiperidin-4-yl)methanol” indicates that it has the hazard statements H315, H318, and H335. This means it can cause skin irritation, eye damage, and may cause respiratory irritation.

Future Directions

Piperidine derivatives, including “(3-Methylpiperidin-4-yl)methanol”, play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals and are being utilized in different therapeutic applications. Therefore, the future directions for this compound could involve further exploration of its potential therapeutic applications.